BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Isobutyl 2-
(methylamino)benzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isobutyl 2-(methylamino)benzoate

Cat. No.: B019027

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular structure and key
physicochemical properties of Isobutyl 2-(methylamino)benzoate, a compound of interest in
various scientific and commercial applications.

Quantitative Molecular Data

The fundamental molecular properties of Isobutyl 2-(methylamino)benzoate are summarized
in the table below. This data is essential for a range of applications, from analytical method
development to computational modeling.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b019027?utm_src=pdf-interest
https://www.benchchem.com/product/b019027?utm_src=pdf-body
https://www.benchchem.com/product/b019027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b019027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula C12H17NO2 NIST[1]

Molecular Weight 207.2689 g/mol NIST[1]

CAS Registry Number 65505-24-0 NIST[1]
Benzoic acid, 2-

IUPAC Name (methylamino)-, 2-methylpropyl  NIST[1]

ester

Alternative Names

iso-Butyl N-methyl
anthranilate, isobutyl 2-

(methylamino)benzoate

NIST[1], ChemicalBook[2]

Molecular Structure Visualization

The two-dimensional chemical structure of Isobutyl 2-(methylamino)benzoate is depicted in

the diagram below. This visualization illustrates the arrangement of atoms and the bonding

patterns that define the molecule's geometry and chemical reactivity. The structure consists of

a benzoate core with a methylamino group at the ortho position and an isobutyl ester linkage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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